Cas no 850713-84-7 (2-Fluoro-5-(pyridin-4-yl)aniline)

• Product Name: 2-Fluoro-5-(pyridin-4-yl)aniline
• CAS No: 850713-84-7
• MF: C₁₁H₉FN₂
• MW: 188.200965642929
• MDL: MFCD15475386
• CID: 3359724
• PubChem ID: 46315462
• Update Time: 2025-05-21

2-Fluoro-5-(pyridin-4-yl)aniline Chemical and Physical Properties

Names and Identifiers

• BENZENAMINE, 2-FLUORO-5-(4-PYRIDINYL)-
• 2-Fluoro-5-(pyridin-4-yl)aniline
• DB-134809
• EN300-1142095
• DTXSID501292217
• 2-Fluoro-5-(4-pyridinyl)benzenamine
• SCHEMBL2684785
• 2-fluoro-5-pyridin-4-ylaniline
• 2-Fluoro-5-(pyridin-4-yl)benzenamine
• 850713-84-7
• A1-30278

• MDL： MFCD15475386
• Inchi： 1S/C11H9FN2/c12-10-2-1-9(7-11(10)13)8-3-5-14-6-4-8/h1-7H,13H2
• InChI Key： PZBMPYSBIYOWLP-UHFFFAOYSA-N
• SMILES： C1(N)=CC(C2C=CN=CC=2)=CC=C1F

Computed Properties

• Exact Mass: 188.07497646Da
• Monoisotopic Mass: 188.07497646Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Fluoro-5-(pyridin-4-yl)aniline

Comprehensive Overview of 2-Fluoro-5-(pyridin-4-yl)aniline (CAS No. 850713-84-7): Properties, Applications, and Industry Insights

2-Fluoro-5-(pyridin-4-yl)aniline (CAS No. 850713-84-7) is a fluorinated aromatic amine derivative with a pyridine substituent, gaining significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic amines, which are pivotal in drug discovery due to their structural versatility and bioactivity. The presence of both fluoro and pyridinyl groups enhances its potential as a building block for small-molecule therapeutics and functional materials.

In recent years, the demand for fluorinated compounds like 2-Fluoro-5-(pyridin-4-yl)aniline has surged, driven by their role in optimizing drug metabolism and binding affinity. Researchers frequently search for "fluoro-pyridine derivatives in drug design" or "CAS 850713-84-7 applications," reflecting its relevance in medicinal chemistry. Its unique structure enables interactions with biological targets, making it valuable for kinase inhibitors and cancer therapeutics.

The compound's physicochemical properties include a molecular weight of 204.21 g/mol and a logP value indicative of moderate lipophilicity, critical for ADME profiling. Analytical techniques such as HPLC and NMR are commonly employed to characterize its purity, a topic often queried as "how to analyze 2-Fluoro-5-(pyridin-4-yl)aniline." Its stability under standard conditions aligns with industry needs for scalable synthesis, a key focus in "green chemistry" discussions.

Beyond pharmaceuticals, 2-Fluoro-5-(pyridin-4-yl)aniline finds utility in material science, particularly in designing organic electronic materials. The pyridine moiety facilitates coordination with metals, relevant to "OLED intermediates" searches. Environmental considerations also drive interest in its biodegradability, a trending topic in "eco-friendly chemical synthesis."

Regulatory compliance is another hotspot, with queries like "CAS 850713-84-7 safety data" highlighting its non-hazardous classification under standard guidelines. This aligns with the industry's shift toward sustainable chemistry, where low-toxicity intermediates are prioritized. Suppliers often emphasize its high-purity grades, catering to stringent GMP standards.

In summary, 2-Fluoro-5-(pyridin-4-yl)aniline exemplifies the intersection of innovation and practical application in modern chemistry. Its multifaceted roles—from drug development to advanced materials—underscore its importance in addressing global challenges like disease treatment and clean energy solutions.